Cas no 61843-81-0 (Ethanamine, N,N-diethyl-, sulfite (1:1))

Ethanamine, N,N-diethyl-, sulfite (1:1) structure
61843-81-0 structure
Product name:Ethanamine, N,N-diethyl-, sulfite (1:1)
CAS No:61843-81-0
MF:C6H17NO3S
MW:183.269080877304
CID:464818
PubChem ID:12210272

Ethanamine, N,N-diethyl-, sulfite (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanamine, N,N-diethyl-, sulfite (1:1)
    • N,N-diethylethanamine,sulfurous acid
    • 61843-81-0
    • SCHEMBL9435277
    • DTXSID00480601
    • Inchi: InChI=1S/C6H15N.H2O3S/c1-4-7(5-2)6-3;1-4(2)3/h4-6H2,1-3H3;(H2,1,2,3)
    • InChI Key: WUVDDRXOROOPOZ-UHFFFAOYSA-N
    • SMILES: CCN(CC)CC.OS(=O)O

Computed Properties

  • Exact Mass: 183.09301
  • Monoisotopic Mass: 183.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 51.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • PSA: 60.77

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